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Compound of Interest

Compound Name: 19:0 PC

Cat. No.: B15577822 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 1,2-dinonadecanoyl-sn-glycero-3-phosphocholine (19:0 PC), a key

reagent in various research applications. Adherence to these procedures will minimize risks

and ensure proper disposal, fostering a culture of safety and responsibility in your laboratory.

Immediate Safety and Handling Information
19:0 PC is commonly supplied in two forms: a solid powder and a solution in chloroform. The

required personal protective equipment (PPE) and handling procedures differ significantly

depending on the form.

For solid (powder) 19:0 PC:

The solid form of 19:0 PC is not classified as a hazardous substance. However, standard

laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):

Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Safety glasses or goggles are required to protect from dust particles.

Lab Coat: A standard lab coat should be worn to protect clothing.
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Handling:

Avoid generating dust when handling the powder.

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Spill Cleanup:

In case of a spill, sweep up the solid material carefully to avoid creating dust.

Place the spilled material into a suitable container for disposal.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. While not

classified as hazardous, it should not be disposed of in general waste streams without

consulting your institution's environmental health and safety (EHS) office.

For 19:0 PC in Chloroform:

When dissolved in chloroform, the primary hazards are associated with the solvent. Chloroform

is harmful if swallowed, toxic if inhaled, causes skin and serious eye irritation, and is a

suspected carcinogen and reproductive toxin.

Personal Protective Equipment (PPE):

Gloves: Use chemical-resistant gloves (e.g., Viton® or laminate) suitable for working with

chlorinated solvents. Standard nitrile gloves are not recommended for prolonged contact.

Eye Protection: Chemical safety goggles are mandatory. A face shield is recommended if

there is a risk of splashing.

Respiratory Protection: All handling of 19:0 PC in chloroform should be conducted in a

certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available,

a respirator with an appropriate organic vapor cartridge may be required, based on a risk

assessment.
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Lab Coat: A chemical-resistant lab coat or apron should be worn over a standard lab coat.

Handling:

ALWAYS handle in a chemical fume hood.

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.

Prevent the release of vapors into the work environment.

Spill Cleanup:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of unused 19:0 PC in chloroform and any contaminated materials as hazardous

waste.

Follow all institutional and regulatory guidelines for the disposal of chlorinated solvents.

Quantitative Data Summary
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Property 19:0 PC (Solid) 19:0 PC in Chloroform

Physical State Solid (Powder) Liquid

Storage Temperature -20°C[1] -20°C

Purity >99%[1] >99% (of 19:0 PC)

Molecular Formula C₄₆H₉₂NO₈P[1] C₄₆H₉₂NO₈P in CHCl₃

Molecular Weight 818.198 g/mol [1] 818.198 g/mol (solute)

Hazard Classification Not classified as hazardous

Harmful, Toxic, Irritant,

Carcinogen, Reproductive

Toxin

Safe Handling Workflow
The following diagram outlines the key decision points and procedural steps for the safe

handling of 19:0 PC from receipt to disposal.
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Safe Handling Workflow for 19:0 PC

Receive 19:0 PC Shipment

Check Physical Form

Solid (Powder)

Solid

Solution in Chloroform

Liquid

Standard PPE:
- Lab Coat
- Gloves

- Safety Glasses

Enhanced PPE:
- Chemical Resistant Lab Coat
- Chemical Resistant Gloves

- Goggles/Face Shield
- Work in Fume Hood

Store at -20°C

Handling and Use

Spill Cleanup (Solid)

Solid Spill

Spill Cleanup (Chloroform)

Liquid Spill

Disposal (Non-Hazardous Waste - Consult EHS)

Solid Waste

Disposal (Hazardous Waste)

Liquid Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 19:0 PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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